1-(3,4-Dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine

• IUPAC Name: 1-(3,4-dimethylphenyl)-4-naphthalen-2-yloxyphthalazine
• InChI: InChI=1S/C26H20N2O/c1-17-11-12-21(15-18(17)2)25-23-9-5-6-10-24(23)26(28-27-25)29-22-14-13-19-7-3-4-8-20(19)16-22/h3-16H,1-2H3
• InChI Key: ATTVJRKRFQUJGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)OC4=CC5=CC=CC=C5C=C4)C
• Molecular Formula: C26H20N2O
• Molecular Weight: 376.4 g/mol

Description

1-(3,4-Dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine, also known as DNPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DNPP belongs to the class of phthalazine derivatives and is synthesized using a multi-step process.

Scientific Research Applications

Novel Polymer Synthesis and Properties

Researchers have developed novel naphthyl-based polymers with exceptional thermal stability and structural integrity. For instance, a study by Zhao et al. (2014) introduced a high-temperature naphthyl-based phthalonitrile polymer, showcasing its superior thermal stability and mechanical properties, hinting at its potential for high-performance materials applications (Zhao et al., 2014).

Organic Synthesis and Chemical Reactions

Research by Oishi et al. (1990) explored the ring transformation of phthalazines into naphthalenes through inverse-electron-demand Diels-Alder reaction, demonstrating a method for creating complex organic structures (Oishi et al., 1990). This work indicates the versatility of naphthyl and phthalazine derivatives in synthetic organic chemistry.

Materials Chemistry for Photovoltaic and Electronic Applications

In the field of materials chemistry, polyamides derived from naphthalene-based diamines exhibit promising properties for electronic and photovoltaic applications. For example, Yang and Chen (1992) synthesized aromatic polyamides from 2,7-bis(4-aminophenoxy)naphthalene, highlighting their high thermal stability and potential for creating durable electronic components (Yang & Chen, 1992).

Antiproliferative Activity and Potential Therapeutic Applications

Berardi et al. (2005) investigated N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl derivatives for their sigma(1) receptor affinity and antiproliferative activity, suggesting potential therapeutic applications in tumor research and therapy (Berardi et al., 2005).

Environmental Degradation Studies

Research on the environmental degradation of naphthalene derivatives, such as the work by Seo et al. (2006), which mapped the phenanthrene metabolism by Arthrobacter sp., provides insights into the bioremediation potential of naphthalene-related compounds (Seo et al., 2006).